Cas no 15658-60-3 (Diethyl 2,6-pyridinedicarboxylate)

Diethyl 2,6-pyridinedicarboxylate structure

15658-60-3 structure

Product Name:Diethyl 2,6-pyridinedicarboxylate

CAS No:15658-60-3

MF:C₁₁H₁₃NO₄

MW:223.225223302841

MDL:MFCD00033792

CID:50166

PubChem ID:254510

Update Time:2025-04-18

Diethyl 2,6-pyridinedicarboxylate Chemical and Physical Properties

Names and Identifiers

- Diethyl pyridine-2,6-dicarboxylate
- Diethyl 2,6-pyridinedicarboxylate
- 2,6-diethyl pyridine-2,6-dicarboxylate
- 2,6-pyridine dicarboxylic ethyl ester
- 2,6-pyridinecarboxylic acid diethyl ester
- 2,6-pyridinedicarboxylic acid diethyl ester
- diethyl 2,6-dipicolinate
- Diethyl Dipicolinate
- diethyl-2,6-pyridinedicarbonyl
- diethylpyridin-2,6-dicarboxylat
- ethyl 6-(ethoxycarbonyl)pyridine-2-carboxylate
- PubChem13199
- pyridine-2,6-dicarboxylic acid ethyl ester
- SBB053817
- Dipicolinic Acid Diethyl Ester
- 2,6-Pyridinedicarboxylicacid, diethyl ester (6CI,8CI,9CI)
- 2,6-Bis(ethoxycarbonyl)pyridine
- 2,6-Dicarbethoxypyridine
- NSC 78907
- Diethyldipicolinate
- 2,6-Pyridinedicarboxylic acid, 2,6-diethyl ester
- MLS000084648
- NS92Z2IS34
- KTOBUCHVPBPHMK-UHFFFAOYSA-N
- SMR000018996
- 2,6-Pyridinedicarboxylic acid, diethyl ester
- 2,6-Dicarbethoxypyridi
- CCG-103096
- AB00404148-10
- SR-01000388951
- Opera_ID_820
- MFCD00033792
- NS00025086
- diethylpyridine-2,6-dicarboxylate
- TS-00541
- AC-30700
- W-205803
- 15658-60-3
- Q27285037
- SCHEMBL1478915
- EN300-117535
- SR-01000388951-1
- AKOS001483097
- NSC-78907
- Oprea1_663237
- KTOBUCHVPBPHMK-UHFFFAOYSA-
- Diethyl 2,6-Pyridinedicarboxylic Acid
- CS-W010458
- HMS2332N11
- SY051286
- InChI=1/C11H13NO4/c1-3-15-10(13)8-6-5-7-9(12-8)11(14)16-4-2/h5-7H,3-4H2,1-2H3
- Oprea1_198544
- FT-0625288
- AMY9316
- NSC78907
- UNII-NS92Z2IS34
- CHEMBL1741650
- VANILLICACIDHYDRAZIDE
- HMS1607K13
- EU-0033364
- P1240
- STR08737
- DTXSID50166100
- MDL： MFCD00033792
- Inchi： 1S/C11H13NO4/c1-3-15-10(13)8-6-5-7-9(12-8)11(14)16-4-2/h5-7H,3-4H2,1-2H3
- InChI Key： KTOBUCHVPBPHMK-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C=CC=C(C(=O)OCC)N=1)=O

Computed Properties

Exact Mass: 223.08449
Monoisotopic Mass: 223.084
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 6
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2
Topological Polar Surface Area: 65.5

Experimental Properties

Color/Form: Not determined
Density: 1.165
Melting Point: 43.0 to 46.0 deg-C
Boiling Point: 188°C/12mmHg(lit.)
Flash Point: 163.9°C
Refractive Index: 1.508
PSA: 65.49
LogP: 1.43500
Solubility: Not determined
Vapor Pressure: 0.0±0.8 mmHg at 25°C

Diethyl 2,6-pyridinedicarboxylate Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H320;H335
Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
Safety Instruction： 26-36/37/39
Risk Phrases：36/37/38
Storage Condition：Room temperature

Diethyl 2,6-pyridinedicarboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	049526-1g	Diethyl pyridine-2,6-dicarboxylate	15658-60-3	95%	1g	￡10.00	2022-03-01
Fluorochem	049526-5g	Diethyl pyridine-2,6-dicarboxylate	15658-60-3	95%	5g	￡17.00	2022-03-01
Fluorochem	049526-10g	Diethyl pyridine-2,6-dicarboxylate	15658-60-3	95%	10g	￡29.00	2022-03-01
Fluorochem	049526-25g	Diethyl pyridine-2,6-dicarboxylate	15658-60-3	95%	25g	￡57.00	2022-03-01
AstaTech	60038-5/G	DIETHYL PYRIDINE-2,6-DICARBOXYLATE	15658-60-3	97%	5g	$19	2023-09-15
AstaTech	60038-25/G	DIETHYL PYRIDINE-2,6-DICARBOXYLATE	15658-60-3	97%	25g	$60	2023-09-15
AstaTech	60038-100/G	DIETHYL PYRIDINE-2,6-DICARBOXYLATE	15658-60-3	97%	100g	$205	2023-09-15
Ambeed	A383120-1g	Diethyl pyridine-2,6-dicarboxylate	15658-60-3	98%	1g	$5.0	2024-04-23
Ambeed	A383120-5g	Diethyl pyridine-2,6-dicarboxylate	15658-60-3	98%	5g	$10.0	2024-04-23
Ambeed	A383120-10g	Diethyl pyridine-2,6-dicarboxylate	15658-60-3	98%	10g	$16.0	2024-04-23

Diethyl 2,6-pyridinedicarboxylate Related Literature

1. Influence of noncovalent interactions on the structures of metal–organic hybrids based on a [VO2(2,6-pydc)]? tecton with cations of imidazole, pyridine and its derivatives

Tanja Kole?a-Dobravc,Anton Meden,Franc Perdih New J. Chem. 2015 39 4265
2. Influence of noncovalent interactions on the structures of metal–organic hybrids based on a [VO2(2,6-pydc)]? tecton with cations of imidazole, pyridine and its derivatives

Tanja Kole?a-Dobravc,Anton Meden,Franc Perdih New J. Chem. 2015 39 4265
3. The crystal structure of dichloro(diethyl pyridine-2,6-dicarboxylato)-cobalt(II), a chlorine-bridged dimer

Gurdev Singh,D. Bryan Sowerby J. Chem. Soc. Dalton Trans. 1977 490
4. Flexible covalent tripods in nonadentate podands: synthesis of tris[3-(6-diethylcarbamoylpyridine-2-carboxamido)propyl]amine and its complexing properties with trivalent lanthanides

Fabien Renaud,Carole Decurnex,Claude Piguet,Gérard Hopfgartner J. Chem. Soc. Dalton Trans. 2001 1863
5. Synthesis and application of PNP pincer ligands in rhodium-catalyzed hydroformylation of cycloolefins

Qianhui Wu,Fanding Zhou,Xiao Shu,Lei Jian,Bin Xu,Xueli Zheng,Maolin Yuan,Haiyan Fu,Ruixiang Li,Hua Chen RSC Adv. 2016 6 107305

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